Cas no 99358-47-1 (4-Cinnolinecarbonitrile, 2,3,5,6,7,8-hexahydro-3-oxo-)

4-Cinnolinecarbonitrile, 2,3,5,6,7,8-hexahydro-3-oxo-, is a heterocyclic compound featuring a cinnoline core with a nitrile functional group and a ketone moiety. Its partially hydrogenated structure enhances stability while retaining reactivity, making it a valuable intermediate in synthetic organic chemistry. The presence of both electron-withdrawing (nitrile) and electron-donating (ketone) groups allows for versatile reactivity in nucleophilic and electrophilic transformations. This compound is particularly useful in the synthesis of pharmacologically active molecules and agrochemicals due to its rigid yet modifiable framework. Its well-defined structure and functional group compatibility facilitate precise derivatization, supporting applications in medicinal chemistry and material science.

4-Cinnolinecarbonitrile, 2,3,5,6,7,8-hexahydro-3-oxo- structure

99358-47-1 structure

Product Name:4-Cinnolinecarbonitrile, 2,3,5,6,7,8-hexahydro-3-oxo-

CAS No:99358-47-1

MF:C₉H₉N₃O

MW:175.187261343002

CID:1992214

PubChem ID:83584535

Update Time:2025-06-07

4-Cinnolinecarbonitrile, 2,3,5,6,7,8-hexahydro-3-oxo- Chemical and Physical Properties

Names and Identifiers

- 4-Cinnolinecarbonitrile, 2,3,5,6,7,8-hexahydro-3-oxo-
- 99358-47-1
- SCHEMBL15212233
- SYLPLBCAXNPUCI-UHFFFAOYSA-N
- 3-oxo-2,3,5,6,7,8-hexahydrocinnoline-4-carbonitrile
- Z3481621077
- 3-oxo-5,6,7,8-tetrahydro-2H-cinnoline-4-carbonitrile
- 3-Hydroxy-5,6,7,8-tetrahydrocinnoline-4-carbonitrile
- EN300-6734800
- Inchi： 1S/C9H9N3O/c10-5-7-6-3-1-2-4-8(6)11-12-9(7)13/h1-4H2,(H,12,13)
- InChI Key： SYLPLBCAXNPUCI-UHFFFAOYSA-N
- SMILES： O=C1C(C#N)=C2C(CCCC2)=NN1

Computed Properties

Exact Mass: 175.074561919Da
Monoisotopic Mass: 175.074561919Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 370
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 65.3Å²

4-Cinnolinecarbonitrile, 2,3,5,6,7,8-hexahydro-3-oxo- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-6734800-0.05g	3-oxo-2,3,5,6,7,8-hexahydrocinnoline-4-carbonitrile	99358-47-1	95%	0.05g	$226.0	2023-07-07
Enamine	EN300-6734800-0.1g	3-oxo-2,3,5,6,7,8-hexahydrocinnoline-4-carbonitrile	99358-47-1	95%	0.1g	$337.0	2023-07-07
Enamine	EN300-6734800-0.25g	3-oxo-2,3,5,6,7,8-hexahydrocinnoline-4-carbonitrile	99358-47-1	95%	0.25g	$481.0	2023-07-07
Enamine	EN300-6734800-0.5g	3-oxo-2,3,5,6,7,8-hexahydrocinnoline-4-carbonitrile	99358-47-1	95%	0.5g	$758.0	2023-07-07
Enamine	EN300-6734800-1.0g	3-oxo-2,3,5,6,7,8-hexahydrocinnoline-4-carbonitrile	99358-47-1	95%	1.0g	$971.0	2023-07-07
Enamine	EN300-6734800-2.5g	3-oxo-2,3,5,6,7,8-hexahydrocinnoline-4-carbonitrile	99358-47-1	95%	2.5g	$1903.0	2023-07-07
Enamine	EN300-6734800-5.0g	3-oxo-2,3,5,6,7,8-hexahydrocinnoline-4-carbonitrile	99358-47-1	95%	5.0g	$2816.0	2023-07-07
Enamine	EN300-6734800-10.0g	3-oxo-2,3,5,6,7,8-hexahydrocinnoline-4-carbonitrile	99358-47-1	95%	10.0g	$4176.0	2023-07-07
Aaron	AR0286ZO-50mg	3-oxo-2,3,5,6,7,8-hexahydrocinnoline-4-carbonitrile	99358-47-1	95%	50mg	$336.00	2025-02-15
Aaron	AR0286ZO-100mg	3-oxo-2,3,5,6,7,8-hexahydrocinnoline-4-carbonitrile	99358-47-1	95%	100mg	$489.00	2025-02-15